Cas no 76144-81-5 (Mildronate)

Mildronate (meldonium) is a pharmaceutical compound primarily used as a cardioprotective and anti-ischemic agent. Its mechanism of action involves the inhibition of carnitine biosynthesis, which shifts cellular metabolism toward glucose utilization under hypoxic conditions, thereby improving energy supply to tissues. Clinically, Mildronate is indicated for the treatment of cardiovascular disorders, including chronic heart failure, myocardial ischemia, and cerebrovascular insufficiency. It enhances exercise tolerance and reduces recovery time in patients with cardiovascular impairments. The compound is also studied for its potential neuroprotective effects. Mildronate is available in oral and injectable formulations, with a well-documented pharmacokinetic profile and favorable safety record in therapeutic doses.

Mildronate structure

Product Name:Mildronate

CAS No:76144-81-5

MF:C₆H₁₄N₂O₂

MW:146.187561511993

CID:59756

PubChem ID:123868

Update Time:2025-06-06

Mildronate Chemical and Physical Properties

Names and Identifiers

- MILDRONATE
- 2-(2-carboxyethyl)-1,1,1-trimethylhydrazinium hydroxide inner salt
- 3-(2,2,2-trimethylhydrazine)propionate
- Mildonate
- 3-(2,2,2-Trimethylhydrazinium)propionate
- 2-(2-Carboxyethyl)-1,1,1-trimethyl Hydrazinium Inner Salt
- Meldomiun
- MET88
- Quateri
- 3-(trimethylammonioamino)propanoate
- 3-(2,2,2-Trimethyldiazan-2-iumyl)propanoate dihydrate
- Mildronate-D3
- Meldonium
- Quaterin
- Kvaterin
- Meldonium [INN]
- 3-(2,2,2-trimethyldiazan-2-ium-1-yl)propanoate
- 3-(2,2,2-Trimethyldiazaniumyl)propanoate
- 3-[(trimethylazaniumyl)amino]propanoate
- 73H7UDN6EC
- Meldonium (INN)
- 3-[(trimethylammonio)amino]propanoate
- Hydrazinium, 2-(2-carboxyethyl)-1,1,1-trimethyl-, hydroxide, inner salt
- 3-[(trimet
- HY-B1836
- BCP04503
- SCHEMBL1282002
- AC-2090
- Quaterine
- CHEMBL2104708
- FT-0688222
- AMY530
- CCG-358183
- 76144-81-5
- BRN 3938272
- DB13723
- 3-(2,2,2-trimethyldiazan-2-iumyl)propanoate
- A838620
- Meldonium dihydrate, >=98% (HPLC), powder
- MELDONIUM [MART.]
- CCRIS 8536
- FT-0645227
- 3-(1,1,1-trimethylhydrazinium-2-yl)propanoate
- EN300-1265398
- AS-70972
- Q-201406
- Meldonium dihydrate, European Pharmacopoeia (EP) Reference Standard
- Meldonium;MET-88;Quaterin
- F0001-1930
- CHEBI:131843
- D10504
- NCGC00164538-01
- Z1198155653
- DTXSID10997497
- CS-0013905
- NS00124525
- BDBM50007906
- Mildronate,Meldonium
- 3-(2,2,2-trimethylhydrazin-2-ium-1-yl)propanoate
- 802032-35-5
- AKOS002793781
- MELDONIUM [WHO-DD]
- UNII-73H7UDN6EC
- Q4289752
- MET-88
- Q-4224-IOS
- ALBB-024893
- MELDONIUM (MART.)
- mildronat
- trimethylhydraziniumpropionate
- N-trimethylhydrazine-3-propionate
- STL282770
- mindronate
- 3-TMHP
- meldonio
- Vasonat
- C01EB22
- Mildronate
- MDL： MFCD00876389
- Inchi： 1S/C6H14N2O2/c1-8(2,3)7-5-4-6(9)10/h7H,4-5H2,1-3H3
- InChI Key： PVBQYTCFVWZSJK-UHFFFAOYSA-N
- SMILES： [O-]C(CCN[N+](C)(C)C)=O
- BRN： 3938272

Computed Properties

Exact Mass: 146.10600
Monoisotopic Mass: 146.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.2
XLogP3: -2.1

Experimental Properties

Color/Form: White crystalline powder
Melting Point: 85-900C
Refractive Index: 1.598
Stability/Shelf Life: Hygroscopic
PSA: 52.16000
LogP: -1.27190

Mildronate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C(BD34860)

Mildronate Customs Data

HS CODE：2928000090
Customs Data：

China Customs Code:
2928000090

Overview:

2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Mildronate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LJ012-10g	Mildronate	76144-81-5	96%	10g	169CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LJ012-25g	Mildronate	76144-81-5	96%	25g	333CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LJ012-500g	Mildronate	76144-81-5	96%	500g	2744CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LJ012-100g	Mildronate	76144-81-5	96%	100g	910CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	LJ012-5g	Mildronate	76144-81-5	96%	5g	88CNY	2021-05-08
TRC	M344450-50mg	Mildronate	76144-81-5		50mg	$ 85.00	2022-06-03
TRC	M344450-100mg	Mildronate	76144-81-5		100mg	$ 155.00	2022-06-03
TRC	M344450-250mg	Mildronate	76144-81-5		250mg	$ 350.00	2022-06-03
TRC	M344450-500mg	Mildronate	76144-81-5		500mg	$ 640.00	2022-06-03
TRC	M344450-1g	Mildronate	76144-81-5		1g	$ 1085.00	2022-06-03

Mildronate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:76144-81-5)米屈肼

Order Number:LE1710002;LE16204

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:34

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Suzhou Senfeida Chemical Co., Ltd

Gold Member

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(CAS:76144-81-5)Mildronate

Order Number:sfd21918

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

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Mildronate Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

76144-81-5 (Mildronate) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:76144-81-5)米屈肼

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry